Cas no 2229103-43-7 (2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid)

• Product Name: 2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid
• CAS No: 2229103-43-7
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6074010
• PubChem ID: 165705090
• Update Time: 2025-06-08

2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid
• 2229103-43-7
• 2-hydroxy-3-[4-(methoxymethyl)phenyl]-3-methylbutanoic acid
• EN300-1772084

• Inchi： 1S/C13H18O4/c1-13(2,11(14)12(15)16)10-6-4-9(5-7-10)8-17-3/h4-7,11,14H,8H2,1-3H3,(H,15,16)
• InChI Key： XNMZKUZAYRVNGZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC(COC)=CC=1

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid

Research Brief on 2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid (CAS: 2229103-43-7)

The compound 2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid (CAS: 2229103-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy in modulating inflammatory responses through the inhibition of cyclooxygenase-2 (COX-2), a well-known target in anti-inflammatory drug development. The study demonstrated that 2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid exhibits a high binding affinity to COX-2, with minimal off-target effects, suggesting its potential as a selective anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent preclinical studies have explored its application in metabolic disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound could enhance insulin sensitivity in vitro by activating the AMP-activated protein kinase (AMPK) pathway. This finding opens new avenues for its use in managing type 2 diabetes and related metabolic syndromes. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

The synthesis of 2-hydroxy-3-4-(methoxymethyl)phenyl-3-methylbutanoic acid has also been a focus of recent research. A novel synthetic route, published in Organic Process Research & Development (2023), offers a scalable and cost-effective method for its production. This advancement is critical for facilitating large-scale manufacturing and further clinical evaluation. The synthetic approach involves a multi-step process with high yield and purity, addressing previous challenges in its production.

Despite these promising findings, challenges remain in the clinical translation of this compound. Current research is addressing its toxicity profile and long-term safety, with preliminary data suggesting a favorable therapeutic window. Future studies are expected to focus on in vivo efficacy and safety assessments, paving the way for potential clinical trials. The compound's versatility and therapeutic potential make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.